![molecular formula C14H17FN6O4 B2444287 2-(2-((4-Amino-6-((4-fluorophenyl)amino)-5-nitropyrimidin-2-yl)amino)ethoxy)ethanol CAS No. 835908-22-0](/img/structure/B2444287.png)
2-(2-((4-Amino-6-((4-fluorophenyl)amino)-5-nitropyrimidin-2-yl)amino)ethoxy)ethanol
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Description
2-(2-((4-Amino-6-((4-fluorophenyl)amino)-5-nitropyrimidin-2-yl)amino)ethoxy)ethanol is a useful research compound. Its molecular formula is C14H17FN6O4 and its molecular weight is 352.326. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound 2-(2-((4-Amino-6-((4-fluorophenyl)amino)-5-nitropyrimidin-2-yl)amino)ethoxy)ethanol is involved in various synthetic processes, demonstrating its significance in the field of chemistry. For instance, its structural components are used in the synthesis and energetic property study of derivatives like 4-Diazo-2,6-dinitrophenol and 6-Diazo-3-hydroxy-2,4-dinitrophenol, showcasing its utility in creating compounds with specific energetic properties (Klapötke, Preimesser, & Stierstorfer, 2015). Moreover, its synthesis from diethyl malonate and formamide using ethanol sodium as a catalyst highlights its role in the preparation of pyrimidine derivatives, with optimized conditions leading to significant yields (Qiao Jin-xia, 2012).
Catalysis and Material Science
In material science, derivatives of this compound are investigated for their catalytic activities, such as in the dehydration of ethanol over commercial aluminas. These studies provide insights into the compound's potential in catalyzing chemical reactions, further expanding its applicability in industrial processes (Thanh Khoa Phung et al., 2014).
Molecular Interactions and Complexation
The compound also plays a crucial role in studying molecular interactions and complexation. Research on Schiff base ligands derived from unsymmetrical tripodal amines, including derivatives of this compound, has shed light on the effect of arm length and inter- and intramolecular interactions in the formation of Cu(II) complexes. These findings have implications for understanding the molecular basis of complexation and its potential applications in coordination chemistry (Keypour et al., 2015).
Photophysical Studies
In the realm of photophysics, the diffusion anisotropy of related azo dye molecules in nematic liquid crystal mixtures has been studied, leveraging compounds structurally similar to this compound. These investigations contribute to our understanding of dye molecule behavior in liquid crystals, offering potential advancements in optical and display technologies (Sabet & Khoshsima, 2010).
properties
IUPAC Name |
2-[2-[[4-amino-6-(4-fluoroanilino)-5-nitropyrimidin-2-yl]amino]ethoxy]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN6O4/c15-9-1-3-10(4-2-9)18-13-11(21(23)24)12(16)19-14(20-13)17-5-7-25-8-6-22/h1-4,22H,5-8H2,(H4,16,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPNBIGLBHUOHGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC2=NC(=NC(=C2[N+](=O)[O-])N)NCCOCCO)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.